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Compound of Interest

Compound Name: NEQO214

Cat. No.: B14076905

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of potent compounds like NEO214 is paramount to protecting both laboratory
personnel and the environment. This document provides essential, step-by-step guidance for
the proper disposal of NEO214, aligning with safety protocols for cytotoxic agents.

NEO214 Hazard and Safety Summary

NEOZ214 is classified as a hazardous substance. Below is a summary of its key hazard
information and storage conditions.
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Hazard Classification & Handling Description
Acute Oral Toxicity Category 4 (Harmful if swallowed).[1]
] o Acute and Chronic Category 1 (Very toxic to
Aquatic Toxicity o ] ]
aquatic life with long lasting effects).[1]
Safety goggles with side-shields, protective
Personal Protective Equipment (PPE) gloves, impervious clothing, and a suitable
respirator are recommended.[1]
Keep container tightly sealed in a cool, well-
ventilated area. Store at -20°C (as powder) or
Storage

-80°C (in solvent). Keep away from direct

sunlight and ignition sources.[1]

) ) Strong acids/alkalis, strong oxidizing/reducing
Incompatible Materials
agents.[1]

Core Disposal Principle: Segregation and Approved
Waste Management

The fundamental principle for NEO214 disposal is to treat all contaminated materials as
hazardous waste. Do not dispose of NEO214 or its contaminated materials down the drain or in
regular trash.[2][3][4] All waste must be collected and disposed of through an approved
hazardous waste management program.[1]

Step-by-Step Disposal Procedures for NEO214 Waste

The following procedures outline the segregation and disposal of different types of waste

generated during research with NEO214.
Liquid Waste
e Unused or Expired NEO214 Solutions:

o Collect all unused or expired NEO214 solutions in a designated, leak-proof, and clearly

labeled hazardous waste container.[3]
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o The container label should include "Hazardous Waste," "Cytotoxic," and the chemical
name "NEO214."

o Store the waste container in a designated secondary containment bin in a secure, cool,
and well-ventilated area, away from incompatible materials.

o When the container is full or no longer in use, arrange for pickup by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal service.[5]

¢ Contaminated Solvents and Rinsate:

o Collect all solvents and the first two to three rinses from cleaning contaminated glassware
in a designated hazardous waste container for halogenated or non-halogenated solvents,
as appropriate.

o Clearly label the container with its contents.

o Follow the same storage and disposal procedures as for unused NEO214 solutions.
Solid Waste
o Contaminated Labware and Debris:

o This category includes items such as pipette tips, centrifuge tubes, well plates, and any
other disposable plastic or glassware that has come into direct contact with NEO214.

o Place these items in a designated, puncture-resistant hazardous waste container lined
with a heavy-duty plastic bag.

o The container must be clearly labeled as "Cytotoxic Waste" or "Chemotherapy Waste."[2]
o Contaminated Personal Protective Equipment (PPE):

o All disposable PPE, including gloves, gowns, and masks, that are contaminated with
NEO214 must be disposed of as hazardous waste.[2]
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o Place contaminated PPE in the same designated solid waste container as other
contaminated labware.

o When removing PPE, do so carefully to avoid skin contact and aerosol generation.
Sharps Waste
» Needles and Syringes:

o Dispose of all needles and syringes used for handling NEO214 in a designated, puncture-
proof sharps container labeled "Chemotherapy Sharps Waste" or "Cytotoxic Sharps."[3][5]

o Do not recap, bend, or break needles.[5]

o If a syringe contains residual NEO214, it should be disposed of as hazardous chemical
waste, not in a standard sharps container, unless your institution's policy specifies
otherwise.[5]

Decontamination of Work Surfaces

Regular decontamination of work surfaces is crucial to prevent cross-contamination and

exposure.

Materials:

Low-lint wipes

Detergent solution

70% Isopropyl Alcohol (IPA)

Designated hazardous waste container
Procedure:

« Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with a detergent solution. Wipe
the entire surface in overlapping, unidirectional strokes. Dispose of the wipe in the
appropriate hazardous waste container.[2]
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+ Rinsing: Moisten a new wipe with sterile water to rinse away any residual detergent, using
the same wiping technique. Dispose of the wipe.[2]

« Final Decontamination (Alcohol): Using a new wipe moistened with 70% IPA, wipe the
surface again with the same technique. Allow the surface to air dry completely.[2]

NEO214 Waste Disposal Workflow

The following diagram illustrates the decision-making process for segregating and disposing of
waste generated from laboratory work with NEO214.

NEO214 Waste Disposal Workflow

Waste Generation
(Working with NEO214)

Identify Waste Type

Liquid Waste Solid Waste Sharps Waste
(Solutions, Rinsate) (Gloves, Tubes, PPE) (Needles, Syringes)

Collect in Labeled Collect in Labeled Collect in Labeled
Liquid Hazardous Solid Cytotoxic Chemotherapy
Waste Container Waste Container Sharps Container

Arrange for Pickup by
EHS/Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of NEO214 |laboratory waste.
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Disclaimer: This document provides general guidance. Always consult your institution's specific
Safety Data Sheets (SDS) and follow all local, state, and federal regulations for hazardous
waste disposal. Your institution's Environmental Health and Safety (EHS) department is the
primary resource for specific protocols and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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